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Compound of Interest

3-(Bromomethyl)tetrahydro-2H-
pyran

Cat. No.: B038894

Compound Name:

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 3-(Bromomethyl)tetrahydro-2H-
pyran, a key building block in organic synthesis. This document details its chemical identity,
physicochemical properties, and a validated experimental protocol for its synthesis, tailored for
professionals in research and drug development.

Chemical Identity and Nomenclature

The systematic IUPAC name for this compound is 3-(bromomethyl)oxane[1]. The more
commonly used name, 3-(Bromomethyl)tetrahydro-2H-pyran, clearly delineates its structure:
a fully saturated six-membered heterocyclic ring containing one oxygen atom ("tetrahydro-2H-
pyran") with a brominated methyl group attached at the third carbon position[1].

Several synonyms are used in literature and commercial listings to refer to this compound.
These include:

e PYRAN, 3-(BROMOMETHYL)TETRAHYDRO-[1]
o 3-BroMoMethyl tetrahydropyran[2]

e 2H-Pyran, 3-(broMoMethyl)tetrahydro-
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Physicochemical and Spectroscopic Data

A summary of the key quantitative data for 3-(Bromomethyl)tetrahydro-2H-pyran is

presented in the table below for easy reference and comparison.

Property Value Reference(s)
CAS Number 116131-44-3 [1]
Molecular Formula CeH11Bro [1]
Molecular Weight 179.05 g/mol [2]
Density 1.359 g/cm3 [3]
Boiling Point 205 °C [3]
Flash Point 81°C [3]
Refractive Index 1.475 [3]
InChi Key ZLUWLWXZMXLDGO- o

UHFFFAOYSA-N

Experimental Protocol: Synthesis of 3-
(Bromomethyl)tetrahydro-2H-pyran

The following section provides a detailed methodology for the synthesis of 3-

(Bromomethyl)tetrahydro-2H-pyran from its precursor, (tetrahydro-2H-pyran-3-yl)methanol.

This procedure is adapted from a well-established method for the bromination of primary

alcohols, commonly known as the Appel reaction.

Materials and Reagents
o (Tetrahydro-2H-pyran-3-yl)methanol

o Carbon tetrabromide (CBra)

» Triphenylphosphine (PPhs)
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Dichloromethane (CH2Clz2)

Silica gel for column chromatography

Standard laboratory glassware and equipment

Synthetic Procedure

Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve (tetrahydro-2H-pyran-3-yl)methanol and carbon tetrabromide in dichloromethane.

Addition of Triphenylphosphine: Cool the solution in an ice bath. To this cooled solution, add
a solution of triphenylphosphine in dichloromethane dropwise.

Reaction: After the addition is complete, allow the reaction mixture to warm to room
temperature and stir for 1-2 hours. Monitor the reaction progress by thin-layer
chromatography (TLC).

Work-up: Upon completion, concentrate the reaction mixture under reduced pressure using a
rotary evaporator.

Purification: Purify the resulting residue by silica gel column chromatography to yield the final
product, 3-(Bromomethyl)tetrahydro-2H-pyran.

Visualizations
Synthesis Pathway

The following diagram illustrates the synthetic route from (tetrahydro-2H-pyran-3-yl)methanol to

3-(Bromomethyl)tetrahydro-2H-pyran via the Appel reaction.

Synthesis of 3-(Bromomethyl)tetrahydro-2H-pyran

CBr4, PPh3 [ =F . 3l I\ Appel Reaction
Dichloromethane J P> 3-(Bromomethyl)tetrahydro-2H-pyran

Click to download full resolution via product page

Caption: Synthesis of 3-(Bromomethyl)tetrahydro-2H-pyran.
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Chemical Identifier Relationships

This diagram shows the logical relationship between the different identifiers for the target
compound.

Chemical Identifiers for 3-(Bromomethyl)oxane

>

G-(Bromomethyl)tetrahydro-2H-pyranJ
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Synonyms:
IUPAC Name: PYRAN, 3-(BROMOMETHYL)TETRAHYDRO- CAS Number: Molecular Formula: Molecular Weight:
3-(bromomethyl)oxane 3-BroMoMethyl tetrahydropyran 116131-44-3 C6H11BrO 179.05 g/mol

2H-Pyran, 3-(broMoMethyl)tetrahydro-

Click to download full resolution via product page

Caption: Identifiers for 3-(Bromomethyl)tetrahydro-2H-pyran.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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